Cas no 874821-44-0 (Cyclohexanol, 3-(aminomethyl)-, (1R,3S)-rel-)

• Product name: Cyclohexanol, 3-(aminomethyl)-, (1R,3S)-rel-
• CAS No: 874821-44-0
• MF: C₇H₁₅NO
• MW: 129.2001
• CID: 1906933
• PubChem ID: 69059301

Cyclohexanol, 3-(aminomethyl)-, (1R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 3-(aminomethyl)-, (1R,3S)-rel-
• 874821-44-0
• cis-3-(Aminomethyl)cyclohexanol
• SCHEMBL4480291
• PS-16077
• F89074

• Inchi： InChI=1S/C7H15NO/c8-5-6-2-1-3-7(9)4-6/h6-7,9H,1-5,8H2/t6-,7+/m0/s1
• InChI Key： WFTIZANRIDXCBN-NKWVEPMBSA-N
• SMILES： C1CC(CC(C1)O)CN

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2Ų